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Compound of Interest

Glucocerebrosidase-IN-1
Compound Name:
hydrochloride

Cat. No. B15139680

Audience: Researchers, scientists, and drug development professionals.

Introduction

Glucocerebrosidase-IN-1 hydrochloride is a potent and selective inhibitor of the lysosomal
enzyme glucocerebrosidase (GCase).[1][2] It demonstrates an IC50 value of 29.3 uM and a Ki
of 18.5 uM.[3][4][5] Due to its role in modulating GCase activity, this compound is a valuable
tool for research into Gaucher disease (GD) and Parkinson's disease (PD).[1][6] Proper
preparation of a stock solution is the first critical step for ensuring reproducible and reliable
results in downstream experiments. This document provides a detailed protocol for the
preparation, storage, and handling of Glucocerebrosidase-IN-1 hydrochloride stock
solutions.

Chemical and Physical Properties

A summary of the key quantitative data for Glucocerebrosidase-IN-1 and its hydrochloride salt
Is presented below. Researchers should always refer to the Certificate of Analysis (CoA)
provided by the supplier for lot-specific information.
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Property Value Reference

Glucocerebrosidase-IN-1

Compound Name hydrochloride [1]
CAS Number 2279945-77-4 [3]
Molecular Formula C13H27NOs - HCI

Molecular Weight 245.36 g/mol (for free base) [31[7]
Appearance Solid powder [7]
Recommended Solvent DMSO [3]
Storage (Solid) -20°C for up to 3 years [31[8]
Storage (In Solvent) -80°C for up to 1 year [3][8]

Note: The molecular weight of the hydrochloride salt will be slightly higher than the free base.
Always use the molecular weight from the product-specific Certificate of Analysis for precise
calculations.

Experimental Protocol: Preparation of a 10 mM
Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Glucocerebrosidase-IN-1
hydrochloride in Dimethyl Sulfoxide (DMSO).

3.1. Materials

Glucocerebrosidase-IN-1 hydrochloride powder

Anhydrous/molecular biology grade DMSO

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials

Sterile, precision pipettes and tips
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o Vortex mixer
o (Optional) Sonicator bath
3.2. Safety Precautions

o Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety
glasses, and gloves, when handling chemical compounds.

e Handle the powder form of the compound in a chemical fume hood or a ventilated enclosure
to avoid inhalation.

o Consult the Safety Data Sheet (SDS) for detailed safety and handling information before
starting.

3.3. Step-by-Step Procedure

» Equilibration: Before opening, allow the vial of Glucocerebrosidase-IN-1 hydrochloride to
warm to room temperature for 15-20 minutes. This prevents condensation of atmospheric
moisture onto the hygroscopic powder.

e Weighing: In a chemical fume hood, carefully weigh out the desired amount of the
compound. For example, to prepare 1 mL of a 10 mM stock solution, weigh 2.45 mg of the
compound (using the free base MW of 245.36 g/mol ; adjust based on the exact MW from
the CoA).

o Calculation:Mass (mg) = Desired Volume (L) x Desired Concentration (mol/L) x Molecular
Weight ( g/mol ) x 1000 (mg/qg)

o Mass =0.001 L x 0.010 mol/L x 245.36 g/mol x 1000 mg/g = 2.45 mg

» Dissolution: Add the weighed powder to a sterile vial. Using a calibrated pipette, add the
calculated volume of DMSO. For the example above, add 1.0 mL of DMSO.

e Mixing: Cap the vial securely and vortex thoroughly for 1-2 minutes until the solid is
completely dissolved. If necessary, briefly sonicate the solution in a water bath to aid
dissolution. Visually inspect the solution to ensure no particulates are present.
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» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the
compound, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. Store the aliquots upright at -80°C.[3][8]

Visualizations

4.1. Experimental Workflow The following diagram outlines the sequential steps for preparing

the stock solution.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.targetmol.com/compound/glucocerebrosidase-in-1
https://www.targetmol.com/compound/glucocerebrosidase
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation

Start: Obtain Compound

Equilibrate Vial to RT

Weigh Compound in Fume Hood

Add Anhydrous DMSO

Vortex / Sonicate Until Dissolved

Clear Solution Achieved

Storiage

Aliquot into Single-Use Tubes

Store Aliquots at -80°C

Ready for Experimental Use

Click to download full resolution via product page

Caption: Workflow for preparing Glucocerebrosidase-IN-1 HCI stock solution.
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4.2. Key Relationships for Solution Integrity This diagram illustrates the logical dependencies
required to ensure a high-quality, reliable stock solution.
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Caption: Factors influencing the quality of the final stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
Glucocerebrosidase-IN-1 Hydrochloride Stock Solution]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15139680#how-to-prepare-a-stock-
solution-of-glucocerebrosidase-in-1-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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